Cas no 2229442-33-3 (tert-butyl N-(2-amino-3-hydroxy-2-methyl-1-phenylpropyl)carbamate)

• Product Name: tert-butyl N-(2-amino-3-hydroxy-2-methyl-1-phenylpropyl)carbamate
• CAS No: 2229442-33-3
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 6429941
• PubChem ID: 165641247
• Update Time: 2025-05-22

tert-butyl N-(2-amino-3-hydroxy-2-methyl-1-phenylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-amino-3-hydroxy-2-methyl-1-phenylpropyl)carbamate
• 2229442-33-3
• EN300-1874159

• Inchi： 1S/C15H24N2O3/c1-14(2,3)20-13(19)17-12(15(4,16)10-18)11-8-6-5-7-9-11/h5-9,12,18H,10,16H2,1-4H3,(H,17,19)
• InChI Key： DGZROEAIQDKZKB-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=CC=CC=1)C(C)(CO)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-(2-amino-3-hydroxy-2-methyl-1-phenylpropyl)carbamate

tert-butyl N-(2-amino-3-hydroxy-2-methyl-1-phenylpropyl)carbamate (CAS No. 2229442-33-3)

The compound tert-butyl N-(2-amino-3-hydroxy-2-methyl-1-phenylpropyl)carbamate, identified by the CAS registry number 2229442-33-3, is a versatile organic compound with significant applications in various fields of chemistry and biology. This compound belongs to the class of carbamates, which are widely studied for their unique chemical properties and potential biological activities. The structure of this compound comprises a tert-butyl group attached to a carbamate moiety, which is further linked to a substituted amino alcohol group. This combination of functional groups makes it an interesting candidate for research in drug discovery, material science, and catalysis.

Recent studies have highlighted the potential of tert-butyl N-(2-amino-3-hydroxy-2-methyl-1-phenylpropyl)carbamate as a precursor in the synthesis of bioactive molecules. Its structure allows for easy modification, enabling researchers to explore its role in enzyme inhibition, drug delivery systems, and as a building block for complex molecular architectures. The presence of both hydroxyl and amino groups in its structure provides opportunities for hydrogen bonding and other non-covalent interactions, which are crucial in many biological processes.

In terms of synthesis, this compound can be prepared through various routes, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Researchers have reported efficient methods for its preparation, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes to enhance reaction yields and selectivity.

The biological evaluation of tert-butyl N-(2-amino-3-hydroxy-2-methyl-1-phenylpropyl)carbamate has shown promising results in preliminary assays. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. This suggests that it could serve as a lead compound for the development of novel therapeutic agents targeting specific diseases. Additionally, its ability to form stable complexes with metal ions has been explored in coordination chemistry, opening avenues for its use in catalysis and materials science.

From a structural perspective, the compound's tert-butyl group contributes to its stability and lipophilicity, which are desirable properties in drug design. The phenyl group enhances aromaticity and potentially improves bioavailability. The hydroxyl group introduces hydrophilic characteristics, balancing the molecule's overall solubility properties. These features make it an attractive candidate for further exploration in both academic and industrial settings.

In conclusion, tert-butyl N-(2-amino-3-hydroxy-2-methyl-1-phenylpropyl)carbamate (CAS No. 2229442-33-3) is a multifaceted compound with significant potential across various disciplines. Its unique structure, combined with recent advances in synthetic methodologies and biological evaluations, positions it as a valuable tool for researchers seeking innovative solutions in chemistry and biology.